Cas no 104809-25-8 (2-Nitrophenyl caprylate)

2-Nitrophenyl caprylate Properties

Names and Identifiers

• 2-Nitrophenyl octanoate
• (2-nitrophenyl) octanoate
• 2-NITROPHENYL CAPRYLATE
• Octanoic acid,2-nitrophenyl ester
• AK141898
• Caprylic acid o-nitrophenyl ester
• Caprylsaeure-(2-nitro-phenylester)
• Caprylsaeure-< 2-nitro-phenylester>
• SureCN2535107
• O-NITROPHENYL CAPRYLATE
• DTXSID30629400
• 104809-25-8
• SCHEMBL2535107
• W-200727
• 2-Nitrophenyloctanoate
• nitrophenyl caprylate
• O-nitrophenyl caprylate
• 2-Nitrophenyl caprylate
• +Expand

• InChIKey： JVGMTJWLAKQHRL-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H19NO4/c1-2-3-4-5-6-11-14(16)19-13-10-8-7-9-12(13)15(17)18/h7-10H,2-6,11H2,1H3
• SMILES： CCCCCCCC(=O)OC1=CC=CC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.13147
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 265.13140809g/mol
• Heavy Atom Count: 19
• Complexity: 288
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12